Cas no 2281461-34-3 (N1,4-dimethylcyclohexane-1,4-diamine)

• Product Name: N1,4-dimethylcyclohexane-1,4-diamine
• CAS No: 2281461-34-3
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD32647777
• CID: 5683825
• PubChem ID: 139019980
• Update Time: 2025-05-25

N1,4-dimethylcyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2281461-34-3
• N1,4-dimethylcyclohexane-1,4-diamine
• EN300-2528202

• MDL： MFCD32647777
• Inchi： 1S/C8H18N2/c1-8(9)5-3-7(10-2)4-6-8/h7,10H,3-6,9H2,1-2H3
• InChI Key： VDKOKOGDYRHULH-UHFFFAOYSA-N
• SMILES： NC1(C)CCC(CC1)NC

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on N1,4-dimethylcyclohexane-1,4-diamine

Professional Introduction to N1,4-Dimethylcyclohexane-1,4-diamine (CAS No: 2281461-34-3)

N1,4-Dimethylcyclohexane-1,4-diamine, with the chemical formula C₁₀H₁₈N₂ and CAS number 2281461-34-3, is a significant compound in the field of chemical and pharmaceutical research. This diamine derivative has garnered attention due to its unique structural properties and potential applications in various industrial and medicinal contexts. The presence of two amine functional groups at the 1 and 4 positions of a cyclohexane ring imparts distinct reactivity and makes it a valuable intermediate in organic synthesis.

The structure of N1,4-dimethylcyclohexane-1,4-diamine consists of a saturated hydrocarbon ring substituted with two methyl groups and two amino groups. This configuration not only influences its physical and chemical properties but also opens up diverse possibilities for its use in chemical modifications and functionalization. The compound's stability under various conditions, coupled with its ability to participate in multiple reactions, makes it a versatile building block in synthetic chemistry.

In recent years, the interest in amine derivatives has surged due to their role in the development of novel pharmaceuticals and materials. N1,4-Dimethylcyclohexane-1,4-diamine has been explored for its potential in the synthesis of polymers, catalysts, and bioactive molecules. Its diamine functionality allows for the formation of stable complexes with metals, which can be leveraged in catalytic processes and material science applications.

One of the most compelling aspects of N1,4-Dimethylcyclohexane-1,4-diamine is its utility as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop new ligands for transition metal catalysts, which are essential in various organic transformations. For instance, complexes formed with palladium or nickel have shown promise in cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds—a fundamental requirement in drug synthesis.

The pharmaceutical industry has also shown keen interest in N1,4-Dimethylcyclohexane-1,4-diamine due to its potential as an intermediate in drug development. Its structural motif is reminiscent of several bioactive compounds that exhibit desirable pharmacological properties. Studies have indicated that derivatives of this compound may have applications in treating neurological disorders and inflammatory conditions. The ability to modify the cyclohexane ring while retaining the amine groups offers chemists a broad palette for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the understanding of N1,4-Dimethylcyclohexane-1,4-diamine's reactivity. Molecular modeling studies have predicted new synthetic pathways and highlighted its role as a key intermediate in multi-step syntheses. These computational insights have guided experimental efforts, leading to more efficient and sustainable synthetic routes.

The industrial application of N1,4-Dimethylcyclohexane-1,4-diamine extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its incorporation into polymer matrices has improved material properties such as thermal stability and mechanical strength. Additionally, its use as a crosslinking agent in polyurethane foams has demonstrated significant benefits in terms of durability and flexibility.

In conclusion, N1,4-Dimethylcyclohexane-1,4-diamine (CAS No: 2281461-34-3) is a multifaceted compound with broad applications across various scientific domains. Its unique structural features make it an invaluable asset in synthetic chemistry, pharmaceutical research, and material science. As research continues to uncover new possibilities for this compound, its importance is likely to grow further.